Cas no 2172585-00-9 (2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperazin-1-yl}acetic acid)
2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperazin-1-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperazin-1-yl}acetic acid
- 2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]piperazin-1-yl}acetic acid
- 2172585-00-9
- EN300-1561361
-
- Inchi: 1S/C27H33N3O5/c1-27(2,15-24(31)30-13-11-29(12-14-30)16-25(32)33)18-28-26(34)35-17-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,23H,11-18H2,1-2H3,(H,28,34)(H,32,33)
- InChI Key: IHDSWEWPBLEPQA-UHFFFAOYSA-N
- SMILES: O(C(NCC(C)(C)CC(N1CCN(CC(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 479.24202116g/mol
- Monoisotopic Mass: 479.24202116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 742
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 99.2Ų
2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperazin-1-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1561361-0.05g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]piperazin-1-yl}acetic acid |
2172585-00-9 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1561361-0.1g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]piperazin-1-yl}acetic acid |
2172585-00-9 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1561361-0.25g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]piperazin-1-yl}acetic acid |
2172585-00-9 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1561361-0.5g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]piperazin-1-yl}acetic acid |
2172585-00-9 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1561361-1.0g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]piperazin-1-yl}acetic acid |
2172585-00-9 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1561361-2.5g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]piperazin-1-yl}acetic acid |
2172585-00-9 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1561361-5.0g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]piperazin-1-yl}acetic acid |
2172585-00-9 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1561361-10.0g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]piperazin-1-yl}acetic acid |
2172585-00-9 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1561361-50mg |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]piperazin-1-yl}acetic acid |
2172585-00-9 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1561361-100mg |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]piperazin-1-yl}acetic acid |
2172585-00-9 | 100mg |
$2963.0 | 2023-09-25 |
2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperazin-1-yl}acetic acid Related Literature
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperazin-1-yl}acetic acid
Research Brief on 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperazin-1-yl}acetic acid (CAS: 2172585-00-9)
The compound 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperazin-1-yl}acetic acid (CAS: 2172585-00-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a key intermediate in the synthesis of peptide-based therapeutics and drug delivery systems. Recent studies have highlighted its potential in enhancing the stability and bioavailability of peptide drugs, making it a valuable tool in modern drug development.
Recent research has focused on the application of this compound in solid-phase peptide synthesis (SPPS), where it acts as a protecting group for amino acids. The fluoren-9-ylmethoxycarbonyl (Fmoc) group, a prominent feature of this molecule, is widely used in SPPS due to its stability under basic conditions and ease of removal under mild acidic conditions. Studies have demonstrated that the incorporation of 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperazin-1-yl}acetic acid into peptide chains significantly improves the efficiency of synthesis and reduces side reactions, thereby enhancing the overall yield and purity of the final product.
In addition to its role in peptide synthesis, this compound has shown promise in the development of targeted drug delivery systems. Researchers have explored its use in conjugating therapeutic peptides with nanoparticles or other carrier molecules, facilitating precise delivery to specific tissues or cells. This approach has the potential to minimize off-target effects and improve the therapeutic efficacy of peptide-based drugs. Preliminary in vitro and in vivo studies have reported encouraging results, with enhanced cellular uptake and prolonged circulation times observed in model systems.
Further investigations into the pharmacokinetic and pharmacodynamic properties of 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperazin-1-yl}acetic acid are underway. Recent findings suggest that the compound exhibits favorable stability profiles in physiological conditions, making it a suitable candidate for further preclinical and clinical development. However, challenges such as scalability of synthesis and cost-effectiveness remain to be addressed to fully realize its potential in large-scale pharmaceutical applications.
In conclusion, 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperazin-1-yl}acetic acid (CAS: 2172585-00-9) represents a versatile and valuable tool in the fields of peptide synthesis and drug delivery. Ongoing research continues to uncover new applications and optimize its use, paving the way for innovative therapeutic strategies. As the scientific community delves deeper into its properties and potential, this compound is poised to play a pivotal role in advancing chemical biology and pharmaceutical sciences.
2172585-00-9 (2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperazin-1-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)